Cas no 1337680-74-6 (tert-butyl N-2-amino-2-(2-chloro-3-methylphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(2-chloro-3-methylphenyl)ethylcarbamate
• CAS No: 1337680-74-6
• MF: C₁₄H₂₁ClN₂O₂
• MW: 284.781742811203
• CID: 6398522
• PubChem ID: 165826408
• Update Time: 2025-05-22

tert-butyl N-2-amino-2-(2-chloro-3-methylphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(2-chloro-3-methylphenyl)ethylcarbamate
• 1337680-74-6
• EN300-1878649
• tert-butyl N-[2-amino-2-(2-chloro-3-methylphenyl)ethyl]carbamate

• Inchi： 1S/C14H21ClN2O2/c1-9-6-5-7-10(12(9)15)11(16)8-17-13(18)19-14(2,3)4/h5-7,11H,8,16H2,1-4H3,(H,17,18)
• InChI Key： FUSYRRGMQRXKBO-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC=CC=1C(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 284.1291556g/mol
• Monoisotopic Mass: 284.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-2-(2-chloro-3-methylphenyl)ethylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-2-(2-chloro-3-methylphenyl)ethylcarbamate (CAS No. 1337680-74-6)

The compound tert-butyl N-2-amino-2-(2-chloro-3-methylphenyl)ethylcarbamate (CAS No. 1337680-74-6) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. This carbamate derivative is widely recognized for its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel therapeutic agents. Its unique structural features, including the tert-butyl group and the 2-chloro-3-methylphenyl moiety, contribute to its versatility in synthetic chemistry.

In recent years, the demand for tert-butyl N-2-amino-2-(2-chloro-3-methylphenyl)ethylcarbamate has surged due to its relevance in drug discovery and medicinal chemistry. Researchers are increasingly exploring its potential in designing small-molecule inhibitors and protease inhibitors, which are critical in treating diseases such as cancer and viral infections. The compound's carbamate functionality also makes it a valuable building block for peptide mimetics, a hot topic in modern drug development.

From a synthetic perspective, CAS No. 1337680-74-6 is often utilized in multi-step organic synthesis due to its stability and reactivity. The presence of the amino and chloro groups allows for further functionalization, enabling chemists to tailor the molecule for specific applications. This adaptability has made it a focal point in high-throughput screening and combinatorial chemistry, where rapid diversification of molecular structures is essential.

Environmental and safety considerations are also paramount when working with tert-butyl N-2-amino-2-(2-chloro-3-methylphenyl)ethylcarbamate. While the compound is not classified as hazardous under standard regulations, proper handling protocols should be followed to ensure workplace safety. Researchers often inquire about its storage conditions, solubility, and stability, which are critical for maintaining its integrity during experiments.

The growing interest in green chemistry has spurred investigations into sustainable synthesis routes for CAS No. 1337680-74-6. Innovations such as catalytic methods and solvent-free reactions are being explored to minimize waste and energy consumption. These advancements align with global trends toward eco-friendly manufacturing and circular economy principles, making the compound a subject of interest for environmentally conscious researchers.

Analytical characterization of tert-butyl N-2-amino-2-(2-chloro-3-methylphenyl)ethylcarbamate typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural identity, which are crucial for reproducibility in research. The compound's spectral data and chromatographic profiles are frequently requested by laboratories worldwide, highlighting its importance in quality control.

In summary, tert-butyl N-2-amino-2-(2-chloro-3-methylphenyl)ethylcarbamate (CAS No. 1337680-74-6) is a pivotal compound in contemporary chemical and pharmaceutical research. Its multifaceted applications, combined with ongoing innovations in synthesis and analysis, underscore its value in advancing scientific knowledge and therapeutic development. As research continues to evolve, this molecule is poised to remain a cornerstone in the quest for new and improved chemical entities.